Cas no 1215-16-3 (Acetamide,N-[4-[bis(2-chloroethyl)amino]phenyl]-)

• Product Name: Acetamide,N-[4-[bis(2-chloroethyl)amino]phenyl]-
• CAS No: 1215-16-3
• MF: C₁₂H₁₆Cl₂N₂O
• MW: 275.174241065979
• CID: 164367
• PubChem ID: 14613
• Update Time: 2025-04-19

Acetamide,N-[4-[bis(2-chloroethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[bis(2-chloroethyl)amino]phenyl]-
• N-[4-[bis(2-chloroethyl)amino]phenyl]acetamide
• N-{4-[Bis(2-chloroethyl)amino]phenyl}acetamide
• BRN 2131179
• Acetyl-N-(p-aminophenyl)-nitrogen mustard
• ACETANILIDE, 4'-(BIS(2-CHLOROETHYL)AMINO)-
• 27VR44RA7B
• p-Acetylaminophenyl derivative of nitrogen mustard
• DTXSID20153284
• 1215-16-3
• Lonin 3
• SCHEMBL3498757
• N-(p-Acetyl-amino-phenyl)-2,2'-dichlorodiethylamine
• UNII-27VR44RA7B
• CHEMBL17751
• Acetamide, N-(4-(bis(2-chloroethyl)amino)phenyl)- (9CI)
• 4'-(Bis(2-chloroethyl)amino)acetanilide
• 3-13-00-00167 (Beilstein Handbook Reference)
• N-(4-(Bis(2-chloroethyl)amino)phenyl)acetamide
• Acetamide, N-(4-(bis(2-chloroethyl)amino)phenyl)-

• Inchi： 1S/C12H16Cl2N2O/c1-10(17)15-11-2-4-12(5-3-11)16(8-6-13)9-7-14/h2-5H,6-9H2,1H3,(H,15,17)
• InChI Key： KKJPUHZODXVLPP-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 274.06418
• Monoisotopic Mass: 274.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.272
• Boiling Point: 469.5°Cat760mmHg
• Flash Point: 237.8°C
• Refractive Index: 1.598
• PSA: 32.34